Methyl 6-cyanohexanoate
Overview
Description
Methyl 6-cyanohexanoate is a chemical compound with the molecular formula C8H13NO2. It is an organic ester that is commonly used in scientific research as a starting material for the synthesis of various compounds. Methyl 6-cyanohexanoate is an important intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Scientific Research Applications
Ozonolytic Cleavage and Synthetic Applications Methyl 6-cyanohexanoate is a compound that can be derived from the ozonolytic cleavage of cyclohexene, leading to terminally differentiated products like methyl 6-oxohexanoate and methyl 6,6-dimethoxyhexanoate. This process highlights the compound's utility in synthetic organic chemistry, particularly in the formation of various acetal and ester derivatives through oxidation and ring-opening reactions. Such transformations are crucial for synthesizing complex molecules and intermediates in organic synthesis (Claus & Schreiber, 2003).
Biocatalysis and Nylon Monomer Production The compound plays a significant role in biocatalytic processes, particularly in the transformation of cyclohexanol to the nylon-6 monomer, 6-aminohexanoic acid. This transformation is facilitated by a novel carboxylic acid capping strategy that minimizes the formation of undesired intermediates, demonstrating the compound's application in sustainable and efficient chemical manufacturing processes. The use of methyl esters, including methyl 6-cyanohexanoate, in biocatalysis opens new pathways for the production of important industrial monomers (Sattler et al., 2014).
Kinetic Studies and Chemical Modeling Methyl 6-cyanohexanoate is also relevant in the field of chemical kinetics and modeling, particularly in understanding the hydrogen abstraction reactions of methyl esters. Such studies are essential for developing detailed chemical kinetic models that can predict the behavior of complex chemical systems, including combustion processes and the oxidation of organic compounds. This research provides valuable insights into the reactivity and stability of methyl esters, including methyl 6-cyanohexanoate, under various conditions (Wang, Wang, & Kang, 2014).
properties
IUPAC Name |
methyl 6-cyanohexanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-11-8(10)6-4-2-3-5-7-9/h2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQFYOUFBNQTCHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60496920 |
Source
|
| Record name | Methyl 6-cyanohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60496920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-cyanohexanoate | |
CAS RN |
17592-25-5 |
Source
|
| Record name | Methyl 6-cyanohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60496920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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